Cas no 1007504-64-4 (1-(1-ethyl-1H-pyrazol-4-yl)propan-1-ol)

1-(1-Ethyl-1H-pyrazol-4-yl)propan-1-ol is a pyrazole-derived alcohol with potential applications in pharmaceutical and agrochemical synthesis. Its structure, featuring an ethyl-substituted pyrazole core and a hydroxyl-bearing propyl chain, offers versatility as an intermediate in organic transformations. The compound's balanced polarity and functional group reactivity make it suitable for use in coupling reactions, derivatization, or as a building block for heterocyclic frameworks. Its stability under standard conditions ensures ease of handling and storage. The presence of both a pyrazole ring and a hydroxyl group enables selective modifications, enhancing its utility in medicinal chemistry for the development of bioactive molecules.
1-(1-ethyl-1H-pyrazol-4-yl)propan-1-ol structure
1007504-64-4 structure
Product Name:1-(1-ethyl-1H-pyrazol-4-yl)propan-1-ol
CAS No:1007504-64-4
MF:C8H14N2O
MW:154.209561824799
MDL:MFCD08700922
CID:3159739
PubChem ID:23005954
Update Time:2025-05-20

1-(1-ethyl-1H-pyrazol-4-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1-(1-ethyl-1H-pyrazol-4-yl)propan-1-ol
    • HQB50464
    • WOEAZXRGXHUGBE-UHFFFAOYSA-N
    • AKOS016345300
    • 1-(1-ethylpyrazol-4-yl)propan-1-ol
    • EN300-232179
    • AKOS003673878
    • 1007504-64-4
    • SCHEMBL15564316
    • STK510308
    • MDL： MFCD08700922
    • Inchi： 1S/C8H14N2O/c1-3-8(11)7-5-9-10(4-2)6-7/h5-6,8,11H,3-4H2,1-2H3
    • InChI Key： WOEAZXRGXHUGBE-UHFFFAOYSA-N
    • SMILES： OC(CC)C1C=NN(CC)C=1

Computed Properties

  • Exact Mass: 154.110613074Da
  • Monoisotopic Mass: 154.110613074Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 119
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 38.1Ų

1-(1-ethyl-1H-pyrazol-4-yl)propan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-232179-0.05g
1-(1-ethyl-1H-pyrazol-4-yl)propan-1-ol
 1007504-64-4 91%
0.05g
 $88.0 2024-06-20
Enamine
EN300-232179-0.1g
1-(1-ethyl-1H-pyrazol-4-yl)propan-1-ol
 1007504-64-4 91%
0.1g
 $132.0 2024-06-20
Enamine
EN300-232179-0.25g
1-(1-ethyl-1H-pyrazol-4-yl)propan-1-ol
 1007504-64-4 91%
0.25g
 $188.0 2024-06-20
Enamine
EN300-232179-0.5g
1-(1-ethyl-1H-pyrazol-4-yl)propan-1-ol
 1007504-64-4 91%
0.5g
 $353.0 2024-06-20
Enamine
EN300-232179-1.0g
1-(1-ethyl-1H-pyrazol-4-yl)propan-1-ol
 1007504-64-4 91%
1.0g
 $470.0 2024-06-20
Enamine
EN300-232179-2.5g
1-(1-ethyl-1H-pyrazol-4-yl)propan-1-ol
 1007504-64-4 91%
2.5g
 $923.0 2024-06-20
Enamine
EN300-232179-5.0g
1-(1-ethyl-1H-pyrazol-4-yl)propan-1-ol
 1007504-64-4 91%
5.0g
 $1364.0 2024-06-20
Enamine
EN300-232179-10.0g
1-(1-ethyl-1H-pyrazol-4-yl)propan-1-ol
 1007504-64-4 91%
10.0g
 $2024.0 2024-06-20
Enamine
EN300-232179-1g
1-(1-ethyl-1H-pyrazol-4-yl)propan-1-ol
 1007504-64-4 91%
1g
 $470.0 2023-09-15
Enamine
EN300-232179-5g
1-(1-ethyl-1H-pyrazol-4-yl)propan-1-ol
 1007504-64-4 91%
5g
 $1364.0 2023-09-15

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